Cas no 70415-85-9 (1-[(1-methylethyl)thio]-2-nitro-Benzene)

1-[(1-methylethyl)thio]-2-nitro-Benzene is a sulfur-containing aromatic compound featuring a nitro group at the ortho position relative to an isopropylthio substituent. This structure imparts unique reactivity, making it valuable as an intermediate in organic synthesis, particularly in the preparation of agrochemicals and pharmaceuticals. The nitro group enhances electrophilic properties, facilitating further functionalization, while the thioether linkage contributes to stability and selective reactivity. Its well-defined molecular architecture allows for precise modifications in multi-step synthetic routes. The compound is typically handled under controlled conditions due to its potential sensitivity. Its utility lies in its role as a versatile building block for constructing complex sulfur- and nitrogen-containing frameworks.

1-[(1-methylethyl)thio]-2-nitro-Benzene structure

70415-85-9 structure

Product name:1-[(1-methylethyl)thio]-2-nitro-Benzene

CAS No:70415-85-9

MF:C₉H₁₁NO₂S

MW:197.2541410923

MDL:MFCD13689000

CID:1743627

PubChem ID:12505026

1-[(1-methylethyl)thio]-2-nitro-Benzene Chemical and Physical Properties

Names and Identifiers

- 1-[(1-methylethyl)thio]-2-nitro-Benzene
- Benzene, 1-[(1-methylethyl)thio]-2-nitro-
- isopropyl(2-nitrophenyl)sulfane
- Isopropyl-(2-nitrophenyl)-sulfid
- AKOS024463324
- SCHEMBL2593514
- 1-Isopropylsulfanyl-2-nitrobenzene
- 1-nitro-2-(propan-2-ylsulfanyl)benzene
- DB-343133
- MFCD13689000
- 2-isopropylmercaptonitrobenzene
- 2-nitrophenyl propan-2-yl sulfide
- 1-Isopropylsulfanyl-2-nitro-benzene
- BCP18382
- SY127496
- 1-nitro-2-propan-2-ylsulfanylbenzene
- W12996
- AS-65143
- 70415-85-9
- MDL： MFCD13689000
- Inchi： InChI=1S/C9H11NO2S/c1-7(2)13-9-6-4-3-5-8(9)10(11)12/h3-7H,1-2H3
- InChI Key： WRFYXBKJHZAUTO-UHFFFAOYSA-N
- SMILES： CC(C)SC1=CC=CC=C1[N+](=O)[O-]

Computed Properties

Exact Mass: 197.05100
Monoisotopic Mass: 197.05104977g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 179
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 71.1Å²

Experimental Properties

Density: 1.18±0.1 g/cm3 (20 ºC 760 Torr),
Boiling Point: 288.0±23.0 ºC (760 Torr),
Flash Point: 128.0±22.6 ºC,
Solubility: Almost insoluble (0.075 g/l) (25 º C),
PSA: 71.12000
LogP: 3.61850

1-[(1-methylethyl)thio]-2-nitro-Benzene Security Information

Storage Condition：(BD290547)

1-[(1-methylethyl)thio]-2-nitro-Benzene Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	D766348-1g	Benzene, 1-[(1-methylethyl)thio]-2-nitro-	70415-85-9	95%	1g	$400	2024-06-06
Aaron	AR00ICR5-1g	Benzene, 1-[(1-methylethyl)thio]-2-nitro-	70415-85-9	95%	1g	$1250.00	2025-02-28
A2B Chem LLC	AI55237-1g	Isopropyl(2-nitrophenyl)sulfane	70415-85-9	95%	1g	$341.00	2024-04-19
eNovation Chemicals LLC	D766348-100mg	Benzene, 1-[(1-methylethyl)thio]-2-nitro-	70415-85-9	95%	100mg	$360	2025-02-24
eNovation Chemicals LLC	D766348-250mg	Benzene, 1-[(1-methylethyl)thio]-2-nitro-	70415-85-9	95%	250mg	$580	2025-02-24
eNovation Chemicals LLC	D766348-250mg	Benzene, 1-[(1-methylethyl)thio]-2-nitro-	70415-85-9	95%	250mg	$215	2024-06-06
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1080399-1g	1-(Isopropylsulfanyl)-2-nitrophenyl	70415-85-9	98%	1g	￥3916.00	2024-05-02
eNovation Chemicals LLC	D766348-5g	Benzene, 1-[(1-methylethyl)thio]-2-nitro-	70415-85-9	95%	5g	$1165	2024-06-06
Alichem	A019114452-1g	Isopropyl(2-nitrophenyl)sulfane	70415-85-9	95%	1g	$196.56	2023-09-01
abcr	AB475498-1 g	1-Isopropylsulfanyl-2-nitro-benzene	70415-85-9		1g	€452.00	2023-06-15